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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the pharmacological profile of the active

metabolites of Etozolin hydrochloride, with a primary focus on its principal active metabolite,

Ozolinone. Etozolin is a loop diuretic that undergoes rapid metabolism to form Ozolinone,

which is responsible for its diuretic and antihypertensive effects[1]. This document compiles

quantitative data, details experimental methodologies from key studies, and visualizes the

metabolic and signaling pathways involved.

Metabolism of Etozolin Hydrochloride
Etozolin is extensively metabolized in the body, with the primary metabolic pathway involving

the enzymatic cleavage of the ester group. This process leads to the formation of the main

active metabolite, Ozolinone (Metabolite I). Further metabolism occurs through glucuronidation

of Ozolinone and oxidation of the piperidine moiety. The metabolic pathway of etozolin is

qualitatively similar in rats, dogs, and humans[2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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